2-[2-(cyclohexylamino)-4-oxo-1,3-thiazol-5-yl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 2-(2-cyclohexylimino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H23N3O2S/c1-12-7-9-14(10-8-12)19-16(22)11-15-17(23)21-18(24-15)20-13-5-3-2-4-6-13/h7-10,13,15H,2-6,11H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key: BMTBUMMUAYIOAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2C(=O)NC(=NC3CCCCC3)S2

Description

2-[2-(cyclohexylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methylphenyl)acetamide is a synthetic organic compound with a molecular formula of C18H23N3O2S and a molecular weight of 345.46 g/mol . This compound is characterized by the presence of a thiazolidinone ring, a cyclohexyl group, and a 4-methylphenyl group, making it a unique structure in the realm of organic chemistry .

Preparation Methods

The synthesis of 2-[2-(cyclohexylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methylphenyl)acetamide typically involves the reaction of cyclohexylamine with a thiazolidinone derivative under specific conditions . The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires a catalyst to facilitate the formation of the desired product . Industrial production methods may involve scaling up this reaction using continuous flow reactors to ensure consistent quality and yield .

Chemical Reactions Analysis

2-[2-(cyclohexylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methylphenyl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the acetamide group, where nucleophiles such as halides or alkoxides replace the existing substituents.

Scientific Research Applications

2-[2-(cyclohexylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methylphenyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[2-(cyclohexylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methylphenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors . The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects . The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in key signaling pathways .

Comparison with Similar Compounds

2-[2-(cyclohexylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methylphenyl)acetamide can be compared with other thiazolidinone derivatives, such as:

• 2-[2-(cyclohexylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-(2-methylphenyl)acetamide
• 2-[2-(cyclohexylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-(2,6-dimethylphenyl)acetamide

These compounds share similar core structures but differ in the substituents attached to the thiazolidinone ring, which can influence their chemical properties and biological activities.